Cas no 1226508-52-6 (Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate)

• Product Name: Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate
• CAS No: 1226508-52-6
• MF: C₁₁H₈Cl₂O₂
• MW: 243.08602142334
• CID: 5707129
• PubChem ID: 116011428
• Update Time: 2025-05-20

Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Ethyl3-(2,5-dichlorophenyl)prop-2-ynoate
• EN300-743528
• 1226508-52-6
• Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate
• 2-Propynoic acid, 3-(2,5-dichlorophenyl)-, ethyl ester

• Inchi： 1S/C11H8Cl2O2/c1-2-15-11(14)6-3-8-7-9(12)4-5-10(8)13/h4-5,7H,2H2,1H3
• InChI Key： CVJQXDRWPGXHOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#CC(=O)OCC)Cl

Computed Properties

• Exact Mass: 241.9901349g/mol
• Monoisotopic Mass: 241.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±32.0 °C(Predicted)

Additional information on Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate

Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate (CAS No. 1226508-52-6): A Comprehensive Overview of Its Properties and Applications

Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate (CAS No. 1226508-52-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This ester derivative, characterized by its propargylic and dichlorophenyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure, combining an alkyne moiety with an aromatic ring, makes it a valuable building block for researchers exploring click chemistry, pharmaceutical intermediates, and agrochemical formulations.

In recent years, the demand for high-purity chemical intermediates like Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 1226508-52-6 solubility" or "synthesis of Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate," reflecting its experimental relevance. The compound's thermal stability (typically stable below 150°C) and moderate polarity make it suitable for reactions under both conventional and microwave-assisted conditions, aligning with the industry's shift toward energy-efficient synthesis.

One of the most discussed applications of CAS 1226508-52-6 lies in its role as a precursor for heterocyclic compounds. Its alkyne group readily participates in cycloaddition reactions, a feature exploited in developing biologically active molecules. For instance, queries like "Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate in medicinal chemistry" highlight its potential in designing enzyme inhibitors or antimicrobial agents. Recent studies also suggest its utility in constructing fluorescent probes, addressing the growing interest in bioimaging technologies.

From an industrial perspective, Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate is often referenced in patents related to crop protection and polymer additives. Its dichlorophenyl moiety contributes to lipophilicity, a property critical in formulating slow-release agrochemicals. Meanwhile, its ester functionality allows for further derivatization into UV stabilizers or plastic modifiers, topics frequently searched in conjunction with "CAS 1226508-52-6 applications."

Environmental and safety considerations are equally pivotal. While not classified as hazardous under standard protocols, proper handling of Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate requires attention to its irritant potential. Searches such as "1226508-52-6 safety data sheet" underscore users' focus on regulatory compliance and sustainable lab practices. The compound's biodegradability profile remains under investigation, aligning with the broader trend toward eco-friendly chemicals.

In analytical chemistry, CAS No. 1226508-52-6 is typically characterized via GC-MS (retention time ~12.5 min under standard conditions) and NMR spectroscopy (distinct signals at δ 1.3 ppm for the ethyl group and δ 7.2–7.8 ppm for the aromatic protons). These data points are crucial for quality control, as evidenced by frequent searches for "Ethyl 3-(2,5-dichlorophenyl)prop-2-ynoate NMR peaks."

Future research directions may explore its utility in catalysis or nanomaterial functionalization, areas where its conjugated system could enhance electron transfer processes. As synthetic methodologies evolve, CAS 1226508-52-6 will likely remain a compound of interest for both academic and industrial chemists seeking to innovate within molecular design and functional materials.